molecular formula C17H22N4O3 B2839496 2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide CAS No. 2034437-42-6

2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide

Cat. No. B2839496
CAS RN: 2034437-42-6
M. Wt: 330.388
InChI Key: HQYYTFBRFLUZCK-HDJSIYSDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide is not fully understood. However, it is believed to act by modulating the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide has been found to have several biochemical and physiological effects. It has been shown to reduce the frequency and duration of seizures in animal models of epilepsy. It has also been found to reduce pain in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide is its potent anticonvulsant and analgesic properties, which make it a valuable tool for studying epilepsy and neuropathic pain. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on 2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide. One direction is to further investigate its mechanism of action and how it modulates the activity of voltage-gated sodium channels. Another direction is to explore its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

The synthesis of 2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide involves several steps, starting with the reaction of 3,5-dimethylisoxazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)amine to yield the desired product.

Scientific Research Applications

2-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide has been studied for its potential applications in various fields of scientific research. It has been found to have potent anticonvulsant properties and has been studied for its use in the treatment of epilepsy. It has also been studied for its potential use as a therapeutic agent for the treatment of neuropathic pain.

properties

IUPAC Name

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-pyrazin-2-yloxycyclohexyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N4O3/c1-11-15(12(2)24-21-11)9-16(22)20-13-3-5-14(6-4-13)23-17-10-18-7-8-19-17/h7-8,10,13-14H,3-6,9H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQYYTFBRFLUZCK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)CC(=O)NC2CCC(CC2)OC3=NC=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.